Cas no 375837-72-2 (4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide)

• Product Name: 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide
• CAS No: 375837-72-2
• MF: C₁₁H₁₂BrN₅O
• MW: 310.149880409241
• MDL: MFCD02240790
• CID: 3059370
• PubChem ID: 919980
• Update Time: 2025-06-10

4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-((3-Amino-4-bromo-1H-pyrazol-1-yl)methyl)benzohydrazide
• 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide
• CS-0240675
• SMR000440214
• 4-(3-Amino-4-bromo-pyrazol-1-ylmethyl)-benzoic acid hydrazide
• AQA83772
• Oprea1_221514
• DTXSID301328078
• 4-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]benzohydrazide
• 375837-72-2
• EN300-229624
• HMS2796A19
• BBL037886
• 4-[(3-amino-4-bromopyrazol-1-yl)methyl]benzohydrazide
• STK298495
• CHEMBL1378003
• AKOS000310275
• MLS000333806

• MDL： MFCD02240790
• Inchi： 1S/C11H12BrN5O/c12-9-6-17(16-10(9)13)5-7-1-3-8(4-2-7)11(18)15-14/h1-4,6H,5,14H2,(H2,13,16)(H,15,18)
• InChI Key： HDUULMLYSVOZAQ-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C=CC(C(NN)=O)=CC=1

Computed Properties

• Exact Mass: 309.02252Da
• Monoisotopic Mass: 309.02252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99Ų

Additional information on 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide

Introduction to 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide (CAS No. 375837-72-2)

4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide (CAS No. 375837-72-2) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide is composed of a benzohydrazide moiety linked to a substituted pyrazole ring. The presence of the amino and bromo groups on the pyrazole ring imparts unique chemical and biological properties to the molecule. The benzohydrazide group is known for its ability to form stable complexes with various metal ions, which can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide as a lead compound in drug discovery. One of the key areas of focus has been its anti-inflammatory and anti-cancer properties. In vitro and in vivo experiments have demonstrated that this compound exhibits potent inhibitory effects on inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory activity, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide has shown promising results in cancer research. Studies have indicated that it can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of clinical applications, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide is currently being evaluated in preclinical studies for its efficacy in treating inflammatory diseases and cancer. These studies are aimed at optimizing its formulation and delivery methods to enhance its therapeutic potential. The compound's unique combination of anti-inflammatory and anti-cancer properties makes it a valuable asset in the development of multi-targeted therapies.

The future prospects for 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide are promising. Ongoing research is focused on elucidating its exact mechanisms of action, identifying potential biomarkers for response prediction, and exploring combination therapies with other drugs to improve treatment outcomes. Additionally, efforts are being made to synthesize analogs with enhanced potency and selectivity to further expand its therapeutic applications.

In conclusion, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methylbenzohydrazide (CAS No. 375837-72-2) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a promising candidate for the development of novel therapeutics for inflammatory diseases and cancer. As research continues to progress, this compound is likely to play an increasingly important role in improving patient outcomes and advancing medical science.